Cas no 69881-57-8 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-)

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)- structure
69881-57-8 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-
CAS No:69881-57-8
MF:C13H20O4
MW:240.295504570007
CID:391199
PubChem ID:11042843
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-
    • ethyl (1R)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
    • 69881-57-8
    • CTK1J0647
    • DTXSID50453087
    • Inchi: 1S/C13H20O4/c1-3-17-12(16)13(9-7-10(2)14)8-5-4-6-11(13)15/h3-9H2,1-2H3/t13-/m1/s1
    • InChI Key: IXHVWONIZMJJHW-CYBMUJFWSA-N
    • SMILES: O(CC)C([C@@]1(C(CCCC1)=O)CCC(C)=O)=O

Computed Properties

  • Exact Mass: 240.1362
  • Monoisotopic Mass: 240.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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